Cas no 377052-00-1 (Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate
• CAS No: 377052-00-1
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• MDL: MFCD08446405
• CID: 1027827
• PubChem ID: 22832030
• Update Time: 2025-04-20

Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate
• ethyl 3-(4-fluorophenyl)isoxazole-5-carboxylate
• 5-(4-FLUOROPHENYL)-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
• 5-(4-FLUORO-PHENYL)-ISOXAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• CS-0256662
• SCHEMBL1686391
• IYDBYHCVVNAFSM-UHFFFAOYSA-N
• Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate, AldrichCPR
• 377052-00-1
• DA-06319
• SY267634
• ethyl 5-(4-fluorophenyl)-isoxazole-3-carboxylate
• Ethyl5-(4-fluorophenyl)isoxazole-3-carboxylate
• ethyl 5-(4-fluorophenyl)-1,2-oxazole-3-carboxylate
• MFCD08446405
• F83343
• EN300-6505106
• 3-(4-FLUORO-PHENYL)-ISOXAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• 640291-92-5
• ETHYL-5-(4-FLUOROPHENYL)-ISOXAZOLE-3-CARBOXYLATE

• MDL： MFCD08446405
• Inchi： 1S/C12H10FNO3/c1-2-16-12(15)10-7-11(17-14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
• InChI Key： IYDBYHCVVNAFSM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 235.06400
• Monoisotopic Mass: 235.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.65740